Cas no 2680894-09-9 (tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate
• CAS No: 2680894-09-9
• MF: C₁₆H₁₇ClN₂O₄S
• MW: 368.835181951523
• CID: 5625728
• PubChem ID: 165927612
• Update Time: 2025-06-08

tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300730
• tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate
• 2680894-09-9

• Inchi： 1S/C16H17ClN2O4S/c1-16(2,3)23-15(21)19(10-5-7-11(22-4)8-6-10)14-18-13(17)12(9-20)24-14/h5-9H,1-4H3
• InChI Key： ZMSDEMCNKWPXHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N(C1C=CC(=CC=1)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 368.0597559g/mol
• Monoisotopic Mass: 368.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate

Research Brief on tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate (CAS: 2680894-09-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of thiazole derivatives as key scaffolds in drug discovery. Among these, the compound tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate (CAS: 2680894-09-9) has emerged as a promising candidate due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications in medicinal chemistry.

The synthesis of tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate involves a multi-step process, starting with the condensation of 4-chloro-5-formylthiazole with 4-methoxyaniline, followed by carbamate formation using tert-butyl chloroformate. Recent studies have optimized this synthetic route to improve yield and purity, with modifications such as the use of catalytic amounts of palladium in the coupling steps. The compound has been characterized using advanced spectroscopic techniques, including NMR, MS, and X-ray crystallography, confirming its structural integrity and purity.

Preliminary biological evaluations have demonstrated that this compound exhibits moderate inhibitory activity against several kinase targets, including EGFR and CDK2, which are implicated in cancer progression. Molecular docking studies suggest that the chloro and formyl substituents on the thiazole ring play a critical role in binding to the ATP-binding sites of these kinases. Additionally, the compound has shown potential as a precursor for the development of more potent analogs through further derivatization of the formyl group.

In the context of drug development, tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate serves as a versatile intermediate. Recent work has explored its use in the synthesis of novel heterocyclic compounds, such as thiazolo[3,2-a]pyrimidines and imidazo[2,1-b]thiazoles, which exhibit enhanced pharmacological properties. These derivatives are being evaluated for their anticancer, antimicrobial, and anti-inflammatory activities, with some showing promising results in preclinical models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its solubility and metabolic stability. Future research directions include the development of prodrug strategies and formulation approaches to address these limitations. Furthermore, the exploration of its mechanism of action and in vivo efficacy will be critical for advancing this compound toward clinical applications.

In conclusion, tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)-N-(4-methoxyphenyl)carbamate represents a valuable chemical entity in medicinal chemistry, with potential applications in the treatment of various diseases. Continued research into its synthesis, biological activity, and structural optimization will likely yield significant contributions to the field of drug discovery.